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Introduction
Sophoraflavanone H, often referred to in scientific literature as Sophoraflavanone G (SG), is a

prenylated flavonoid isolated from the roots of Sophora flavescens and other plants of the

Sophora genus.[1] This natural compound has garnered significant interest within the scientific

community due to its diverse pharmacological activities, including potent anti-cancer, anti-

inflammatory, and antimicrobial properties.[1][2] In vitro studies have been instrumental in

elucidating the molecular mechanisms underlying these effects, revealing that

Sophoraflavanone H modulates several key signaling pathways. These include the Mitogen-

Activated Protein Kinase (MAPK), Nuclear Factor-kappa B (NF-κB), Phosphoinositide 3-kinase

(PI3K)/Akt, and Janus kinase/signal transducer and activator of transcription (JAK/STAT)

pathways.[2][3][4][5][6]

These application notes provide a comprehensive guide for researchers interested in studying

Sophoraflavanone H in vitro. Detailed protocols for key experiments are provided, along with

expected outcomes and data presentation formats to facilitate the investigation of its biological

activities.

Biological Activities and In Vitro Models
Sophoraflavanone H has demonstrated significant efficacy in various in vitro models, primarily

focusing on its anti-cancer and anti-inflammatory effects.
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Anti-Cancer Activity: Sophoraflavanone H has been shown to inhibit the proliferation and

induce apoptosis in a range of cancer cell lines, including:

Triple-Negative Breast Cancer: MDA-MB-231[3]

Human Leukemia: HL-60, KG-1a, EoL-1[5][7]

Non-Small-Cell Lung Cancer: ABCG2-overexpressing NSCLC cells[8]

Anti-Inflammatory Activity: The anti-inflammatory properties of Sophoraflavanone H have

been extensively studied in macrophage and microglial cell lines, such as:

Macrophage: RAW264.7[2][4]

Microglia: BV2[9]

Human Bronchial Epithelial Cells: BEAS-2B[10]

Quantitative Data Summary
The following tables summarize the quantitative data from various in vitro studies on

Sophoraflavanone H, providing a comparative overview of its efficacy.

Table 1: Cytotoxicity of Sophoraflavanone H in Cancer Cell Lines
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Cell Line
Cancer
Type

Assay
Concentrati
on (µM)

Effect Reference

HL-60
Human

Leukemia
MTT 3-30

Dose-

dependent

decrease in

cell viability

[5]

MDA-MB-231

Triple-

Negative

Breast

Cancer

MTT Not specified
Inhibition of

cell viability
[3]

KG-1a

Acute

Myeloid

Leukemia

MTT Not specified

Dose-

dependent

suppression

of

proliferation

[7][11]

EoL-1

Acute

Myeloid

Leukemia

MTT Not specified

Dose-

dependent

suppression

of

proliferation

[7][11]

Table 2: Effect of Sophoraflavanone H on Apoptosis-Related Protein Expression
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Cell Line Protein Method Treatment
Change in
Expression

Reference

HL-60 Bax Western Blot SG (3-30 µM) Upregulated [5]

HL-60 Bcl-2 Western Blot SG (3-30 µM)
Downregulate

d
[5]

HL-60
Cleaved

Caspase-3
Western Blot SG (3-30 µM) Activated [5]

HL-60
Cleaved

Caspase-9
Western Blot SG (3-30 µM) Activated [5]

MDA-MB-231 Bax Western Blot Not specified Increased [3]

MDA-MB-231 Bcl-2 Western Blot Not specified Decreased [3]

MDA-MB-231
Cleaved

Caspase-3
Western Blot Not specified Increased [3]

MDA-MB-231
Cleaved

Caspase-8
Western Blot Not specified Increased [3]

MDA-MB-231
Cleaved

Caspase-9
Western Blot Not specified Increased [3]

Table 3: Effect of Sophoraflavanone H on Inflammatory Mediators
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Cell Line Mediator Method Treatment
Change in
Expression/
Production

Reference

RAW264.7 iNOS Western Blot
SG (2.5-20

µM) + LPS
Suppressed [2]

RAW264.7 COX-2 Western Blot
SG (2.5-20

µM) + LPS
Suppressed [2]

RAW264.7 TNF-α ELISA
SG (2.5-20

µM) + LPS

Decreased

production
[2]

RAW264.7 IL-1β ELISA
SG (2.5-20

µM) + LPS

Decreased

production
[2]

RAW264.7 IL-6 ELISA
SG (2.5-20

µM) + LPS

Decreased

production
[2]

RAW264.7 PGE2 ELISA
SG (1-50 µM)

+ LPS

Inhibited

production
[12]

BEAS-2B IL-6 ELISA SG + TNF-α
Decreased

production
[13]

BEAS-2B IL-8 ELISA SG + TNF-α
Decreased

production
[13]

BEAS-2B MCP-1 ELISA SG + TNF-α
Decreased

production
[13]

BEAS-2B CCL5 ELISA SG + TNF-α
Decreased

production
[13]

Signaling Pathways Modulated by
Sophoraflavanone H
Sophoraflavanone H exerts its biological effects by modulating key signaling pathways

involved in cell survival, proliferation, and inflammation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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